Cas no 87740-12-3 (Benzene, 1-chloro-4-[[(4-nitrophenyl)thio]methyl]-)

Benzene, 1-chloro-4-[[(4-nitrophenyl)thio]methyl]- structure
87740-12-3 structure
Product Name:Benzene, 1-chloro-4-[[(4-nitrophenyl)thio]methyl]-
CAS No:87740-12-3
MF:C13H10ClNO2S
MW:279.742001056671
CID:652857
PubChem ID:15716431
Update Time:2025-04-19

Benzene, 1-chloro-4-[[(4-nitrophenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-[[(4-nitrophenyl)thio]methyl]-
    • 1-chloro-4-[(4-nitrophenyl)sulfanylmethyl]benzene
    • 87740-12-3
    • DTXSID60577288
    • 1-Chloro-4-{[(4-nitrophenyl)sulfanyl]methyl}benzene
    • SCHEMBL5052654
    • Inchi: 1S/C13H10ClNO2S/c14-11-3-1-10(2-4-11)9-18-13-7-5-12(6-8-13)15(16)17/h1-8H,9H2
    • InChI Key: ZSWIHXJAJRRDKD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 279.0120774g/mol
  • Monoisotopic Mass: 279.0120774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 71.1Ų
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